2-[4-(2,5-dimethoxybenzyl)-1-(3-phenylpropyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(2,5-dimethoxyphenyl)methyl]-1-(3-phenylpropyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C24H34N2O3/c1-28-23-10-11-24(29-2)21(17-23)18-25-14-15-26(22(19-25)12-16-27)13-6-9-20-7-4-3-5-8-20/h3-5,7-8,10-11,17,22,27H,6,9,12-16,18-19H2,1-2H3
• InChI Key: IRASVPCZGURRLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN2CCN(C(C2)CCO)CCCC3=CC=CC=C3
• Molecular Formula: C24H34N2O3
• Molecular Weight: 398.5 g/mol

Description

2-[4-(2,5-dimethoxybenzyl)-1-(3-phenylpropyl)-2-piperazinyl]ethanol is a chemical compound with potential applications in scientific research. It is a member of the piperazine class of compounds and has been studied for its effects on the central nervous system. In

Scientific Research Applications

2-[4-(2,5-dimethoxybenzyl)-1-(3-phenylpropyl)-2-piperazinyl]ethanol has been studied for its potential applications in scientific research. It has been shown to have activity at the serotonin 5-HT2A receptor, which is involved in a variety of physiological processes, including mood regulation and cognition. It has also been shown to have activity at the dopamine D2 receptor, which is involved in reward and motivation.

Mechanism of Action

The mechanism of action of 2-[4-(2,5-dimethoxybenzyl)-1-(3-phenylpropyl)-2-piperazinyl]ethanol is not fully understood. It is believed to act as a partial agonist at the serotonin 5-HT2A receptor and as an antagonist at the dopamine D2 receptor. This activity may contribute to its effects on mood, cognition, and reward.
Biochemical and Physiological Effects:
2-[4-(2,5-dimethoxybenzyl)-1-(3-phenylpropyl)-2-piperazinyl]ethanol has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its effects on mood and cognition. It has also been shown to increase the expression of certain genes involved in neuronal plasticity, which may contribute to its effects on learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(2,5-dimethoxybenzyl)-1-(3-phenylpropyl)-2-piperazinyl]ethanol in lab experiments is its activity at the serotonin 5-HT2A receptor, which is involved in a variety of physiological processes. This activity may make it a useful tool for studying the role of this receptor in various physiological and pathological conditions. One limitation of using this compound in lab experiments is its potential for off-target effects, as it also has activity at the dopamine D2 receptor.

Future Directions

There are several future directions for research on 2-[4-(2,5-dimethoxybenzyl)-1-(3-phenylpropyl)-2-piperazinyl]ethanol. One direction is to further explore its activity at the serotonin 5-HT2A receptor and its potential for use in treating mood and cognitive disorders. Another direction is to investigate its effects on neuronal plasticity and its potential for use in treating neurodegenerative diseases. Finally, more research is needed to understand the potential for off-target effects and to develop more selective compounds for use in lab experiments.

Synthesis Methods

The synthesis of 2-[4-(2,5-dimethoxybenzyl)-1-(3-phenylpropyl)-2-piperazinyl]ethanol involves several steps. The starting material is 2,5-dimethoxybenzaldehyde, which is reacted with 3-phenylpropanal to form the intermediate 4-(2,5-dimethoxybenzyl)-1-(3-phenylpropyl)piperazine. This intermediate is then reduced with sodium borohydride to form the final product, 2-[4-(2,5-dimethoxybenzyl)-1-(3-phenylpropyl)-2-piperazinyl]ethanol.